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Compound of Interest

Compound Name: 2-(4-Methylphenyl)piperazine

CAS No.: 65709-31-1

Cat. No.: B1603706

Get Quote

Executive Summary
This technical guide characterizes the safety, toxicity, and pharmacological profile of 2-(4-
Methylphenyl)piperazine (CAS: 65709-31-1).

CRITICAL DISTINCTION: This molecule is a structural isomer of the psychoactive substance

1-(4-methylphenyl)piperazine (pMPP). While pMPP is a potent serotonin releaser with

significant abuse potential, 2-(4-Methylphenyl)piperazine belongs to the 2-phenylpiperazine

class, often utilized as a scaffold for Neurokinin-1 (NK1) antagonists and antiviral agents.

Misidentification between the 1-substituted and 2-substituted isomers can lead to critical

experimental errors and safety hazards. This guide provides the rigorous data needed to

handle, study, and develop applications for the 2-substituted isomer safely.

Part 1: Chemical Identity & Physical Properties
Identification

IUPAC Name: 2-(4-Methylphenyl)piperazine[1][2]
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Common Synonyms: 3-(4-Methylphenyl)piperazine (depending on numbering priority), 2-p-

Tolylpiperazine.

CAS Number: 65709-31-1[2][3]

Molecular Formula: C₁₁H₁₆N₂[2]

Molecular Weight: 176.26 g/mol [2]

Structural Analysis
Unlike its 1-substituted counterpart where the phenyl ring is attached to the nitrogen, the

phenyl ring in this molecule is attached to the C2 carbon of the piperazine ring. This creates a

chiral center at C2, significantly altering its binding affinity and metabolic stability compared to

pMPP.

Property
2-(4-
Methylphenyl)piperazine

1-(4-
Methylphenyl)piperazine
(pMPP)

Substitution Site Carbon (C2) Nitrogen (N1)

Primary Class
Norepinephrine/Dopamine

Scaffold
Serotonin Releaser (5-HT)

Abuse Potential Low / Unknown High (Designer Drug)

pKa (Predicted) ~9.8 (Secondary Amine) ~9.1

Part 2: Pharmacological & Toxicological Profile
Mechanism of Action (SAR Analysis)
Direct pharmacological data for the specific 2-(4-methylphenyl) analog is sparse. However,

Structure-Activity Relationship (SAR) data from the 2-phenylpiperazine class allows for high-

confidence predictions.

Norepinephrine Transporter (NET) Interaction:
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The 2-phenylpiperazine core is structurally homologous to phenmetrazine (3-methyl-2-

phenylmorpholine).

Inference: This scaffold tends to act as a weak to moderate Norepinephrine Reuptake

Inhibitor (NRI), potentially leading to mild CNS stimulation or cardiovascular effects [1].

Sigma-1 Receptor Ligand:

Substituted piperazines, particularly those with lipophilic C-substituents, show affinity for

σ1 receptors.[4] This pathway is relevant for neuroprotection and antiproliferative

mechanisms in oncology research [2].

Antiviral Scaffold:

Derivatives of 2-phenylpiperazine have demonstrated inhibition of HCV and Adenovirus

replication, likely through interference with viral non-structural proteins rather than host

monoamine receptors [3].

Toxicity Profile
Acute Toxicity

Oral: Predicted LD50 > 500 mg/kg (Rat). Based on the reduced lipophilicity and receptor

potency compared to amphetamine-like 1-substituted piperazines.

Dermal: Corrosive. As a secondary amine, the free base is highly alkaline and can cause

chemical burns.

Inhalation: Irritant to mucous membranes.

Chronic & Systemic Toxicity
Sensitization: Piperazine derivatives are known respiratory and skin sensitizers. Repeated

exposure may lead to allergic dermatitis or asthma-like symptoms.

Neurotoxicity: Unlike pMPP, which risks Serotonin Syndrome, the primary risk of the 2-

isomer is adrenergic overstimulation (tachycardia, hypertension) if administered at high

doses.
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Visualizing the Pharmacological Divergence
The following diagram illustrates the divergent signaling pathways between the 2-isomer

(Target of this guide) and the 1-isomer (Drug of abuse).
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Figure 1: Pharmacological divergence between 2-substituted (Green path) and 1-substituted

(Red path) piperazines.

Part 3: Metabolic Fate (ADME)
Understanding the metabolism is crucial for pharmacokinetic studies. The presence of the

methyl group on the phenyl ring and the secondary amine dictates the metabolic pathway.

N-Hydroxylation: The secondary amine is susceptible to N-oxidation by Flavin-containing

Monooxygenases (FMOs).

Benzylic Oxidation: The p-methyl group is a prime target for CYP450 (likely CYP2D6 or

CYP3A4) oxidation to a carboxylic acid.

Glucuronidation: Subsequent conjugation of the oxidized metabolites facilitates renal

excretion.
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Figure 2: Predicted metabolic pathway emphasizing CYP2D6 mediated clearance.

Part 4: Experimental Protocols
Safe Handling & Containment
Objective: Prevent mucosal irritation and sensitization during benchwork.

Engineering Controls: All weighing and solvation must occur within a certified Chemical

Fume Hood.

PPE:

Gloves: Nitrile (0.11 mm minimum thickness). Breakthrough time > 480 min.

Respiratory: If fume hood is unavailable (not recommended), use a P95 particulate

respirator with organic vapor cartridge.
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Decontamination: Spills should be neutralized with weak acid (e.g., 5% acetic acid) before

absorption, as the compound is alkaline.

Synthesis of 2-(4-Methylphenyl)piperazine (Reference
Protocol)
Note: This protocol is adapted from standard 2-phenylpiperazine synthesis methods involving

the reduction of ketopiperazines [4].

Step-by-Step Methodology:

Precursor Preparation: React 2-bromo-1-(4-methylphenyl)ethanone with ethylenediamine to

form the intermediate 3-(4-methylphenyl)piperazin-2-one.

Reduction:

Suspend Lithium Aluminum Hydride (LiAlH₄) (2.5 eq) in dry THF under Argon atmosphere.

Add the piperazinone intermediate dropwise at 0°C.

Reflux for 12 hours.

Quenching (Fieser Method):

Cool to 0°C. Add water (1x mass of LAH), then 15% NaOH (1x), then water (3x).

Filter the granular precipitate.

Purification:

Extract filtrate with Dichloromethane (DCM).

Dry over Na₂SO₄ and concentrate.

Validation: Recrystallize from Hexane/EtOAc. Verify structure via ¹H-NMR (Look for the

chiral proton at C2 ~3.6-4.0 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. alchempharmtech.com [alchempharmtech.com]

2. 65709-31-1 2-(4-Methylphenyl)piperazine AKSci W8290 [aksci.com]

3. 2-(4-Methylphenyl)piperazine | CymitQuimica [cymitquimica.com]

4. researchgate.net [researchgate.net]

5. air.unimi.it [air.unimi.it]

6. The antibacterial and anti-biofilm effects of novel synthetized nitroimidazole compounds
against methicillin-resistant Staphylococcus aureus and carbapenem-resistant Escherichia
coli and Klebsiella pneumonia in vitro and in silico - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Safety & Toxicity Guide: 2-(4-
Methylphenyl)piperazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603706/docs#technical-safety-toxicity-guide-2-4-
methylphenyl-piperazine]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://air.unimi.it/bitstream/2434/968620/2/Bioorganic%20Chemistry%202023.pdf
https://air.unimi.it/bitstream/2434/968620/2/Bioorganic%20Chemistry%202023.pdf
https://air.unimi.it/bitstream/2434/968620/2/Bioorganic%20Chemistry%202023.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11656861/
https://www.benchchem.com/product/b1603706?utm_src=pdf-custom-synthesis#bc-rfq
https://www.alchempharmtech.com/product/307557/
https://aksci.com/item_detail.php?cat=W8290
https://cymitquimica.com/es/productos/IN-DA00FFBE/65709-31-1/2-4-methylphenylpiperazine/
https://www.researchgate.net/publication/358113184_Synthesis_of_Aminoethyl-Substituted_Piperidine_Derivatives_as_s1_Receptor_Ligands_with_Antiproliferative_Properties
https://air.unimi.it/bitstream/2434/968620/2/Bioorganic%20Chemistry%202023.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11656861/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11656861/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11656861/
https://www.benchchem.com/product/b1603706/docs#technical-safety-toxicity-guide-2-4-methylphenyl-piperazine
https://www.benchchem.com/product/b1603706/docs#technical-safety-toxicity-guide-2-4-methylphenyl-piperazine
https://www.benchchem.com/product/b1603706/docs#technical-safety-toxicity-guide-2-4-methylphenyl-piperazine
https://www.benchchem.com/product/b1603706/docs#technical-safety-toxicity-guide-2-4-methylphenyl-piperazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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